Cas no 76385-54-1 (L-Glutamic acid, N-(chloroacetyl)-, diethyl ester)
76385-54-1 structure
Product Name:L-Glutamic acid, N-(chloroacetyl)-, diethyl ester
CAS No:76385-54-1
MF:C11H18ClNO5
MW:279.717322826386
CID:2844583
PubChem ID:71401822
Update Time:2025-04-21
L-Glutamic acid, N-(chloroacetyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamic acid, N-(chloroacetyl)-, diethyl ester
- Diethyl N-(chloroacetyl)-L-glutamate
- DTXSID90822839
- 76385-54-1
-
- Inchi: 1S/C11H18ClNO5/c1-3-17-10(15)6-5-8(11(16)18-4-2)13-9(14)7-12/h8H,3-7H2,1-2H3,(H,13,14)/t8-/m0/s1
- InChI Key: UPCBMASFNMAWND-QMMMGPOBSA-N
- SMILES: ClCC(N[C@H](C(=O)OCC)CCC(=O)OCC)=O
Computed Properties
- Exact Mass: 279.0873504Da
- Monoisotopic Mass: 279.0873504Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 81.7Ų
L-Glutamic acid, N-(chloroacetyl)-, diethyl ester Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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